Cas no 62078-39-1 (9,10-Anthracenedione, 1,8-diamino-4,5-dibromo-)

9,10-Anthracenedione, 1,8-diamino-4,5-dibromo- structure
62078-39-1 structure
Product Name:9,10-Anthracenedione, 1,8-diamino-4,5-dibromo-
CAS No:62078-39-1
MF:C14H8Br2N2O2
MW:396.033521652222
CID:458893
PubChem ID:12329631
Update Time:2025-04-19

9,10-Anthracenedione, 1,8-diamino-4,5-dibromo- Chemical and Physical Properties

Names and Identifiers

    • 9,10-Anthracenedione, 1,8-diamino-4,5-dibromo-
    • 1,8-diamino-4,5-dibromoanthracene-9,10-dione
    • SCHEMBL10355794
    • 1,8-diamino-4,5-dibromoanthraquinone
    • 62078-39-1
    • DTXSID90490335
    • Inchi: 1S/C14H8Br2N2O2/c15-5-1-3-7(17)11-9(5)13(19)10-6(16)2-4-8(18)12(10)14(11)20/h1-4H,17-18H2
    • InChI Key: DDTNJKTXUKACTL-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C2C(C3C(=CC=C(C=3C(C=21)=O)Br)N)=O)N

Computed Properties

  • Exact Mass: 393.89524
  • Monoisotopic Mass: 393.89525g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 0
  • Complexity: 409
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 86.2Ų

Experimental Properties

  • PSA: 86.18

9,10-Anthracenedione, 1,8-diamino-4,5-dibromo- Related Literature

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.